Cas no 220208-60-6 (4,4',7-Trihydroxyflavan; (2R*,4S*)-form, 4-Me ether)

• Product Name: 4,4',7-Trihydroxyflavan; (2R*,4S*)-form, 4-Me ether
• CAS No: 220208-60-6
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 6739682
• Update Time: 2024-03-03

4,4',7-Trihydroxyflavan; (2R*,4S*)-form, 4-Me ether Chemical and Physical Properties

Names and Identifiers

• 4,4',7-Trihydroxyflavan; (2R*,4S*)-form, 4-Me ether

• Inchi： 1S/C16H16O4/c1-19-15-9-14(10-2-4-11(17)5-3-10)20-16-8-12(18)6-7-13(15)16/h2-8,14-15,17-18H,9H2,1H3
• InChI Key： PLKLPQLNVHGAMM-UHFFFAOYSA-N
• SMILES： COC1C2C(=CC(=CC=2)O)OC(C2C=CC(O)=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• XLogP3: 1.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4-O-methylated flavonoids